Cas no 154938-68-8 (N-Fmoc-4-piperidinepropionic acid)

• Product Name: N-Fmoc-4-piperidinepropionic acid
• CAS No: 154938-68-8
• Molecular Formula: C₂₃H₂₅NO₄
• Molecular Weight: 379.4489
• MDL: MFCD02179125
• CID: 137746
• PubChem ID: 2756122

N-Fmoc-4-piperidinepropionic acid Properties

Names and Identifiers

• 4-Piperidinepropanoicacid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 3-(1-FMoc-piperidin-4-yl)propionic acid
• 3-(1-FMOC-PIPERIDINE-4-YL)-PROPIONIC ACID
• 3-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]propanoic acid
• N-FMOC-4-PIPERIDINEPROPIONIC ACID
• 3-(1-FMOC-PIPERIDIN-4-YL)-PROPIONIC ACID
• 4-(2-Carboxy-ethyl)-piperidine-1-carboxylic acid 9H-fluoren-9-ylmethyl ester
• Z1123720104
• CS-0217659
• EN300-81130
• SCHEMBL8606944
• 3-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)propanoicacid
• AKOS012614816
• 3-(1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PIPERIDIN-4-YL)PROPANOIC ACID
• 154938-68-8
• N-Fmoc-4-piperidinepropionic acid, AldrichCPR
• DTXSID90373250
• 4-Piperidinepropanoicacid,1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• E70624
• BS-42131
• MFCD02179125
• 3-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)propanoic acid
• 4-Piperidinepropanoic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 3-(1-Fmoc-piperidine-4-yl)-propionic acid
• 3-{1-[(9H-fluoren-9-ylmethoxy)carbonyl]piperidin-4-yl}propanoic acid
• 3-(1-Fmoc-piperidin-4-yl)propionic acid

• MDL： MFCD02179125
• InChIKey： SGFYVVYWQGGISK-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H25NO4/c25-22(26)10-9-16-11-13-24(14-12-16)23(27)28-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,25,26)
• SMILES： C1=CC=C2C(=C1)C3=CC=CC=C3C2COC(=O)N4CCC(CCC(=O)O)CC4

Computed Properties

• Exact Mass: 379.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 379.17835828g/mol
• Heavy Atom Count: 28
• Complexity: 535
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 4.45020
• PSA: 66.84000
• Boiling Point: 582.9±23.0 °C at 760 mmHg
• Melting Point: 113-119℃
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 306.3±22.6 °C
• Density: 1.2±0.1 g/cm3

N-Fmoc-4-piperidinepropionic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

N-Fmoc-4-piperidinepropionic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%